Cas no 304460-09-1 (methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate)

• Product Name: methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate
• CAS No: 304460-09-1
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• MDL: MFCD01651592
• CID: 4644847
• PubChem ID: 4421767
• Update Time: 2025-06-23

methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(1H-benzotriazol-1-ylmethyl)-N-(2-methoxy-2-oxoethyl)-, methyl ester
• Methyl 2-{[(1h-1,2,3-benzotriazol-1-yl)methyl](2-methoxy-2-oxoethyl)amino}acetate
• methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate

• MDL： MFCD01651592
• Inchi： 1S/C13H16N4O4/c1-20-12(18)7-16(8-13(19)21-2)9-17-11-6-4-3-5-10(11)14-15-17/h3-6H,7-9H2,1-2H3
• InChI Key： HRZADSQZTNSOMN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(CN1C2=CC=CC=C2N=N1)CC(OC)=O

Additional information on methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate

Methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate: A Comprehensive Overview

The compound with CAS No 304460-09-1, known as methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzotriazole moiety and a methoxy-substituted acetyl group. The combination of these functional groups imparts distinctive chemical properties that make it valuable for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of high-performance polymers. The benzotriazole group is known for its ability to act as a UV stabilizer and antioxidant, which are critical properties in polymer applications. Additionally, the methoxy-substituted acetyl group enhances the compound's solubility and reactivity, making it an ideal candidate for use in polymer chemistry.

One of the most promising areas of research involving this compound is its application in agrochemicals. Scientists have investigated its potential as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth. The compound's structure allows for selective targeting of these enzymes, reducing the risk of unintended effects on non-target organisms. This property is particularly valuable in the development of environmentally friendly agrochemicals.

The synthesis of methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements have made the compound more accessible for large-scale production and application.

In addition to its practical applications, this compound has also been studied for its potential in drug discovery. The benzotriazole moiety has been shown to exhibit anti-inflammatory and anti-cancer properties in preclinical studies. Researchers are currently exploring the possibility of using this compound as a lead molecule for the development of new therapeutic agents. The methoxy-substituted acetyl group further enhances the compound's bioavailability, making it a promising candidate for drug delivery systems.

The unique combination of functional groups in methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxoethyl)amino}acetate also makes it an attractive candidate for use in electronic materials. Its ability to act as a coordinating agent has been leveraged in the synthesis of metal complexes with applications in catalysis and optoelectronics. Recent studies have demonstrated its potential as a ligand in metalloorganic frameworks (MOFs), which are widely used in gas storage and separation technologies.

As research into this compound continues to advance, new applications are being discovered at an unprecedented rate. Its versatility and unique chemical properties make it a valuable tool across multiple disciplines. With ongoing efforts to optimize its synthesis and explore its potential uses, methyl 2-{(1H-1,2,3-benzotriazol-1-yl)methyl(2-methoxy-2-oxyethyl)amino}acetate is poised to play a significant role in shaping the future of materials science and beyond.